Cas no 883543-00-8 (3-FLUORO-2-(1-PIPERAZINO)-BENZALDEHYDE)

• Product Name: 3-FLUORO-2-(1-PIPERAZINO)-BENZALDEHYDE
• CAS No: 883543-00-8
• MF: C₁₁H₁₃FN₂O
• MW: 208.232125997543
• MDL: MFCD06656545
• CID: 993028
• PubChem ID: 26188733
• Update Time: 2025-04-20

3-FLUORO-2-(1-PIPERAZINO)-BENZALDEHYDE Chemical and Physical Properties

Names and Identifiers

• 3-FLUORO-2-(1-PIPERAZINO)-BENZALDEHYDE
• 3-fluoro-2-piperazin-1-ylbenzaldehyde
• 883543-00-8
• SCHEMBL2558987
• EN300-725531
• 3-FLUORO-2-(PIPERAZIN-1-YL)BENZALDEHYDE

• MDL： MFCD06656545
• Inchi： 1S/C11H13FN2O/c12-10-3-1-2-9(8-15)11(10)14-6-4-13-5-7-14/h1-3,8,13H,4-7H2
• InChI Key： KXYNXHSKLHDOMC-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C=O)=C1N1CCNCC1

Computed Properties

• Exact Mass: 208.10100
• Monoisotopic Mass: 208.10119120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34000
• LogP: 1.44160